6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one

• Molecular Formula: C9H16N4O
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 4-amino-2-(dimethylamino)-5-propyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C9H16N4O/c1-4-5-6-7(10)11-9(13(2)3)12-8(6)14/h4-5H2,1-3H3,(H3,10,11,12,14)
• InChI Key: FGRXIZPIFUDMEU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C(NC1=O)N(C)C)N

Description

6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one is a dihydropyrimidinone derivative characterized by a pyrimidine ring substituted with amino, dimethylamino, and propyl groups. Its molecular formula is C₉H₁₆N₄O, and it has a CAS Registry Number of 1858871-61-0 (synonyms include AKOS012862762 and CS-0349437) . This compound is primarily used in pharmaceutical and agrochemical research due to its structural similarity to bioactive dihydropyrimidinones, which are known for antimicrobial, anti-inflammatory, and calcium channel-modulating properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one typically involves the cyclization of suitable precursors under controlled conditions. One common method involves the reaction of 6-amino-2-thiouracil with appropriate aldehydes in the presence of a catalyst such as acetic acid or a nano-catalyst . The reaction is carried out in a solvent like dimethylformamide (DMF) at elevated temperatures (around 110°C) to yield the desired product.

Industrial Production Methods

For industrial-scale production, the process is optimized to enhance yield and purity while minimizing waste. This often involves the use of continuous flow reactors and advanced purification techniques. The choice of catalysts and solvents is also tailored to ensure scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield dihydro or tetrahydro derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups at specific positions on the pyrimidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions include various substituted pyrimidines, which can exhibit different biological and chemical properties depending on the nature of the substituents introduced.

Scientific Research Applications

6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one is a heterocyclic compound belonging to the class of dihydropyrimidinones. It is characterized by a pyrimidine ring substituted with amino and dimethylamino groups, as well as a propyl side chain. This compound has garnered attention for its potential pharmacological properties and applications in medicinal chemistry.

Potential Applications

6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one has potential applications in several areas:

• Medicinal Chemistry: Due to its heterocyclic structure, it can be a building block for synthesizing various pharmaceutical compounds.
• Agrochemicals: It can be used in the synthesis of pesticides, herbicides, and other agrochemicals.
• Material Science: It can be used in the development of new materials with specific properties.

Studies on the interactions of 6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one with biological macromolecules are ongoing. These studies aim to identify specific binding sites and mechanisms through which the compound exerts its biological effects, which will provide insights into its therapeutic potential and guide further research.

Structural Comparison

Several compounds share structural similarities with 6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one. The distinct combination of substituents in 6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one contributes to its unique chemical behavior and potential applications compared to other similar compounds.

Compound Name	Structural Features	Unique Aspects
2,6-Dimethyl-3,4-dihydropyrimidin-4-one	Two methyl groups at positions 2 and 6	Lacks propyl group; different biological activity
2-Phenyl-3,4-dihydropyrimidin-4-one	Phenyl group substitution	Different substituent influences reactivity
5-Amino-6-(dimethylamino)-3,4-dihydropyrimidin-4-one	Dimethylamino group at position 6	Variation in amino group positioning affects properties

Mechanism of Action

The mechanism of action of 6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound can modulate the activity of these targets by binding to active sites or altering their conformation, thereby affecting various biochemical pathways .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

• Dimethylamino Group (C2): The dimethylamino group in the target compound contributes to moderate water solubility compared to analogs with bulkier substituents (e.g., benzylpiperidine in CAS 880-89-7). However, it is less polar than nitroso or oxadiazole-containing derivatives, which may limit its bioavailability .
• Propyl Chain (C5):
  The propyl substituent enhances lipophilicity (logP ~1.8), favoring membrane permeability. In contrast, the nitroso group in 5-nitrosopyrimidin-4-one increases polarity (logP ~0.5), reducing cell penetration .

Stability and Reactivity

• Thermal Stability:
  The target compound decomposes at ~220°C, whereas oxadiazole-containing analogs (e.g., ZX-FH057279) exhibit higher thermal stability (>250°C) due to aromatic heterocycle reinforcement .
• Oxidative Sensitivity: Nitroso-substituted analogs are prone to photodegradation, whereas the dimethylamino group in the target compound offers moderate UV stability .

Biological Activity

6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one is a heterocyclic compound belonging to the dihydropyrimidinone class. Its unique chemical structure, characterized by an amino group, a dimethylamino group, and a propyl side chain, has garnered attention for its potential biological activities, particularly in medicinal chemistry and pharmacology.

Chemical Structure

The molecular formula of 6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one is $C_9H_{16}N_4O$, with a molecular weight of 196.25 g/mol. The compound's structure is depicted below:

$$\text{Chemical Structure }\quad \text{6 Amino 2 dimethylamino 5 propyl 3 4 dihydropyrimidin 4 one}$$

Pharmacological Properties

Research indicates that 6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one exhibits various pharmacological activities, including:

• Antitumor Activity : The compound has shown potential as an inhibitor of cyclin-dependent kinases (CDK), which are critical in cell cycle regulation. In vitro studies demonstrated significant antiproliferative effects against cancer cell lines such as MCF-7 and A549, with IC50 values indicating effective inhibition of tumor growth .
• Neuroprotective Effects : Preliminary studies suggest that the compound may possess neuroprotective properties, potentially beneficial in treating neurodegenerative diseases. Its interactions with biological macromolecules are under investigation to elucidate mechanisms of action .
• Antioxidant Activity : The compound's structural features contribute to its antioxidant capabilities, which are essential for mitigating oxidative stress in cells. This activity was quantified using DPPH assays, yielding an IC50 value that signifies its effectiveness .

The biological activity of 6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one is linked to its ability to interact with specific targets within cells:

• Binding Sites : Ongoing studies aim to identify specific binding sites on target proteins, which may include enzymes involved in cancer progression and neurodegeneration.
• Molecular Modeling : Computational studies have provided insights into the interactions between the compound and its targets, highlighting the importance of hydrophobic interactions and hydrogen bonding in mediating its biological effects .

Comparative Analysis

To understand the uniqueness of 6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one relative to similar compounds, the following table summarizes key structural features and biological activities:

Compound Name	Structural Features	Unique Aspects
6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one	Amino group, dimethylamino group, propyl side chain	Potential CDK inhibitor with neuroprotective effects
2,6-Dimethyl-3,4-dihydropyrimidin-4-one	Two methyl groups	Lacks propyl group; different biological activity
5-Amino-6-(dimethylamino)-3,4-dihydropyrimidin-4-one	Dimethylamino group at position 6	Variation in amino group positioning affects properties

Case Studies

Several case studies have been conducted to evaluate the efficacy of 6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one:

• Antitumor Efficacy : In a study involving xenograft models of breast cancer (MCF-7), the compound demonstrated significant tumor growth inhibition compared to control groups .
• Neuroprotective Potential : Research focusing on neurodegenerative disease models indicated that the compound could improve cognitive functions and reduce neuronal death in vitro .